Cas no 2680680-58-2 (2-(benzyloxy)carbonyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid
• CAS No: 2680680-58-2
• MF: C₁₆H₁₉NO₅
• MW: 305.325764894485
• CID: 5632777
• PubChem ID: 165929515
• Update Time: 2025-06-12

2-(benzyloxy)carbonyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680680-58-2
• 2-[(benzyloxy)carbonyl]-4-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid
• EN300-28291299
• 2-(benzyloxy)carbonyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

• Inchi： 1S/C16H19NO5/c1-21-11-15-8-16(9-15,13(18)19)17(10-15)14(20)22-7-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H,18,19)
• InChI Key： MYDQRFUAWPZWNK-UHFFFAOYSA-N
• SMILES： O(C)CC12CN(C(=O)OCC3C=CC=CC=3)C(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 305.12632271g/mol
• Monoisotopic Mass: 305.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 2-(benzyloxy)carbonyl-4-(methoxymethyl)-2-azabicyclo2.1.1hexane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2680680-58-2 and Product Name: 2-(benzyloxy)carbonyl-4-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid

The compound with the CAS number 2680680-58-2 and the product name 2-(benzyloxy)carbonyl-4-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid represents a significant advancement in the field of medicinal chemistry and pharmacological research. This compound, characterized by its intricate bicyclic structure and functionalized side chains, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents.

At the core of this compound's structure lies a bicyclo[2.1.1]hexane scaffold, a moiety that is well-documented for its role in enhancing binding affinity and metabolic stability in drug candidates. The presence of a benzyloxy carbonyl group at the 2-position and a methoxymethyl substituent at the 4-position further modulates its pharmacokinetic properties, making it an attractive candidate for further exploration in drug design.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of such complex molecular architectures, allowing researchers to fine-tune specific pharmacophoric elements with greater precision. The benzyloxy carbonyl moiety, in particular, is frequently employed as an amide protecting group, which is crucial for the synthesis of peptide-based drugs and other biologically active molecules. Its stability under various reaction conditions makes it a preferred choice for multi-step synthetic routes.

The methoxymethyl group at the 4-position of the bicyclic core introduces a unique electronic environment that can influence both the reactivity and solubility of the compound. This feature has been leveraged in several studies to optimize drug-like properties, such as lipophilicity and aqueous solubility, which are critical factors in determining a drug's bioavailability and efficacy.

In the realm of medicinal chemistry, the bicyclo[2.1.1]hexane scaffold has been extensively studied for its potential as a scaffold for small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this scaffold have shown promise in inhibiting enzymes involved in cancer metabolism and inflammation. The specific arrangement of functional groups in this compound not only enhances its binding affinity but also contributes to its selectivity against off-target proteins.

One of the most compelling aspects of this compound is its versatility in serving as a building block for more complex molecules. Researchers have utilized similar scaffolds to develop inhibitors targeting kinases, proteases, and other enzymes implicated in diseases such as diabetes, neurodegenerative disorders, and autoimmune conditions. The benzyloxy carbonyl group provides a convenient handle for further derivatization, allowing chemists to introduce additional functional moieties while maintaining structural integrity.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Modern techniques in catalysis and flow chemistry have significantly improved the efficiency of these synthetic routes, reducing both reaction times and waste generation. This aligns with the growing emphasis on sustainable chemistry practices within the pharmaceutical industry.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding how variations in the substitution pattern affect the compound's biological activity. These studies often involve docking simulations to predict binding interactions with target proteins, providing valuable insights into potential drug-receptor interactions before experimental validation.

The methoxymethyl group has been particularly studied for its role in modulating hydrogen bonding networks within protein-ligand complexes. By influencing local conformational dynamics, this group can enhance binding affinity or alter selectivity profiles, making it a valuable tool for medicinal chemists seeking to optimize their lead compounds.

In recent years, there has been a surge in interest regarding bioorthogonal chemistry—a field that focuses on designing chemical probes capable of reacting selectively with specific biomolecules within living systems. The structural features of this compound make it an intriguing candidate for such applications, particularly due to its ability to undergo controlled reactions under mild conditions while maintaining stability in biological environments.

The pharmaceutical industry continues to invest heavily in exploring novel scaffolds like bicyclo[2.1.1]hexane derivatives due to their unique structural advantages over traditional flat molecules. These three-dimensional structures often provide better fits within binding pockets of target proteins, leading to enhanced potency and reduced side effects compared to simpler analogs.

As research progresses, it is anticipated that compounds like 2-(benzyloxy)carbonyl-4-(methoxymethyl)-2-azabicyclo[2.1.1]hexane-1-carboxylic acid will play increasingly important roles in drug discovery pipelines across various therapeutic areas. Their structural complexity combined with well-defined functional groups offers chemists a rich palette for innovation—enabling the design of next-generation therapeutics with improved efficacy and safety profiles.